1-(4-fluorobenzoyl)-4-(phenylacetyl)piperazine

• IUPAC Name: 1-[4-(4-fluorobenzoyl)piperazin-1-yl]-2-phenylethanone
• InChI: InChI=1S/C19H19FN2O2/c20-17-8-6-16(7-9-17)19(24)22-12-10-21(11-13-22)18(23)14-15-4-2-1-3-5-15/h1-9H,10-14H2
• InChI Key: GCAARINFJZFTGD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)CC2=CC=CC=C2)C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H19FN2O2
• Molecular Weight: 326.4 g/mol

Description

1-(4-fluorobenzoyl)-4-(phenylacetyl)piperazine, commonly known as pFPP, is a chemical compound that has gained significant attention in scientific research due to its potential as a psychoactive drug. It belongs to the class of piperazine derivatives and is structurally similar to other compounds such as benzylpiperazine (BZP) and trifluoromethylphenylpiperazine (TFMPP).

Mechanism of Action

The exact mechanism of action of pFPP is not fully understood. However, it is believed to act as a serotonin and dopamine reuptake inhibitor, leading to increased levels of these neurotransmitters in the brain. This is thought to be responsible for its psychoactive effects.
Biochemical and Physiological Effects
Studies have shown that pFPP can increase heart rate, blood pressure, and body temperature in animals. It has also been shown to increase locomotor activity and induce hyperactivity. In addition, pFPP has been shown to induce changes in brain activity, leading to altered perception and behavior.

Advantages and Limitations for Lab Experiments

PFPP has been used as a research tool to study the effects of psychoactive drugs on the central nervous system. Its advantages include its relatively low cost and easy synthesis. However, its use is limited due to its potential for abuse and harmful side effects.

Future Directions

There are several future directions for research on pFPP. One area of interest is the development of new psychoactive compounds based on the structure of pFPP that have less potential for abuse and harmful side effects. Another area of interest is the study of the long-term effects of pFPP on the brain and behavior. Additionally, the potential use of pFPP as a therapeutic agent for certain disorders such as depression and anxiety warrants further investigation.

Synthesis Methods

The synthesis of pFPP involves the reaction of 4-fluorobenzoyl chloride with phenylacetyl piperazine in the presence of a base such as triethylamine. The resulting compound is then purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

PFPP has been extensively studied for its potential as a psychoactive drug. It has been shown to have stimulant and hallucinogenic effects on the central nervous system in animal studies. However, its use as a recreational drug is illegal in many countries due to its potential for abuse and harmful side effects.